Cas no 1261978-97-5 (4-(3,5-Dimethylphenyl)-3-fluorophenol)

• Product Name: 4-(3,5-Dimethylphenyl)-3-fluorophenol
• CAS No: 1261978-97-5
• MF: C₁₄H₁₃FO
• MW: 216.250827550888
• MDL: MFCD18313597
• CID: 2767263
• PubChem ID: 53219284
• Update Time: 2025-05-20

4-(3,5-Dimethylphenyl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• AKOS017556902
• 4-(3,5-DIMETHYLPHENYL)-3-FLUOROPHENOL
• MFCD18313597
• 4-(3,5-Dimethylphenyl)-3-fluorophenol, 95%
• 1261978-97-5
• 2-Fluoro-3',5'-dimethyl[1,1'-biphenyl]-4-ol
• DTXSID30684135
• 4-(3,5-Dimethylphenyl)-3-fluorophenol

• MDL： MFCD18313597
• Inchi： 1S/C14H13FO/c1-9-5-10(2)7-11(6-9)13-4-3-12(16)8-14(13)15/h3-8,16H,1-2H3
• InChI Key： WFIYGCWUEDLHHB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=C(C)C=C(C)C=1)O

Computed Properties

• Exact Mass: 216.095043196Da
• Monoisotopic Mass: 216.095043196Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(3,5-Dimethylphenyl)-3-fluorophenol

4-(3,5-Dimethylphenyl)-3-fluorophenol: A Comprehensive Overview

4-(3,5-Dimethylphenyl)-3-fluorophenol, also known by its CAS number 1261978-97-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a phenolic group, a fluorine atom, and two methyl groups attached to the aromatic ring system. Its chemical formula is C₁₂H₁₃F O₂, and it has a molecular weight of 206.2 g/mol.

The synthesis of 4-(3,5-Dimethylphenyl)-3-fluorophenol involves a series of carefully controlled reactions, including Friedel-Crafts alkylation and subsequent fluorination processes. The compound's structure makes it highly versatile, with potential applications in drug discovery, agrochemicals, and advanced materials. Recent studies have highlighted its role as a precursor in the development of novel pharmaceutical agents targeting specific biological pathways.

In terms of physical properties, 4-(3,5-Dimethylphenyl)-3-fluorophenol is typically a crystalline solid with a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in common solvents such as water and ethanol has been extensively studied, with findings indicating moderate solubility in polar solvents and limited solubility in non-polar solvents.

The compound's electronic properties are influenced by the presence of the fluorine atom and the methyl groups. Fluorine introduces electron-withdrawing effects, while the methyl groups provide electron-donating characteristics, creating a balance that enhances the compound's reactivity in various chemical transformations. This balance is particularly advantageous in catalytic processes and in the design of functional materials.

Recent research has focused on the biological activity of 4-(3,5-Dimethylphenyl)-3-fluorophenol. Studies conducted in 2023 have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase enzymes. Additionally, investigations into its antioxidant properties have revealed promising results, suggesting its application in food preservation and cosmetic products.

In the field of materials science, 4-(3,5-Dimethylphenyl)-3-fluorophenol has been explored as a building block for constructing advanced polymers and nanomaterials. Its ability to form stable aromatic systems makes it a valuable component in the synthesis of high-performance materials for electronic applications.

The environmental impact of CAS No. 1261978-97-5 has also been a topic of recent research. Studies have shown that it degrades slowly under natural conditions but can be effectively treated using advanced oxidation processes. This information is crucial for ensuring safe handling and disposal practices in industrial settings.

In conclusion, 4-(3,5-Dimethylphenyl)-3-fluorophenol, with its unique chemical structure and diverse applications, continues to be a focal point for researchers across various disciplines. As new findings emerge from ongoing studies, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.